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Compound of Interest

Compound Name: Ethyl Butyrylacetate-d5

Cat. No.: B15550715 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a comprehensive overview of the safe handling

procedures for Ethyl Butyrylacetate-d5. A specific Material Safety Data Sheet (MSDS) or

Safety Data Sheet (SDS) for the deuterated compound, Ethyl Butyrylacetate-d5, is not readily

available. The following information is therefore based on the well-documented properties of its

non-deuterated analogue, Ethyl Butyrylacetate (CAS No. 3249-68-1). This approach is

standard practice, as the substitution of hydrogen with deuterium atoms is not expected to

significantly alter the compound's primary chemical hazards. However, additional precautions

related to the handling of deuterated compounds to ensure isotopic integrity are included.

Chemical Identification and Physical Properties
Ethyl Butyrylacetate-d5 is the deuterated form of Ethyl Butyrylacetate, an organic compound

used in the synthesis of pharmaceutical agents.[1] While specific physical constants for the d5

variant are not published, the properties of the non-deuterated compound provide a reliable

baseline for handling and storage.

Table 1: Physical and Chemical Properties of Ethyl Butyrylacetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15550715?utm_src=pdf-interest
https://www.benchchem.com/product/b15550715?utm_src=pdf-body
https://www.benchchem.com/product/b15550715?utm_src=pdf-body
https://www.benchchem.com/product/b15550715?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1748275.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₈H₁₄O₃ (d5: C₈D₅H₉O₃) [2][3]

Molecular Weight
158.19 g/mol (d5: 163.23

g/mol )
[2]

Appearance Clear, colorless liquid [4][5]

Odor Fruity, pineapple-like [5][6][7]

Boiling Point 104 °C @ 22 mm Hg [1][5]

Melting Point -93 °C (-135 °F) [7]

Density 0.989 g/mL at 25 °C [1][5]

Refractive Index n20/D 1.427 [1][5]

Vapor Pressure 0.243 mmHg at 25 °C [5]

Water Solubility Immiscible/Slightly soluble [5][6]

Storage Condition
Sealed in dry, room

temperature
[5]

Hazard Identification and Toxicology
Ethyl Butyrylacetate is classified as a combustible liquid and is considered harmful if

swallowed.[4][8] The toxicological properties have not been fully investigated, and it should be

handled with care in a laboratory setting.[4]

Table 2: Hazard Classification and Toxicological Data
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Hazard Type
Classification &
Precautionary Statements

Source(s)

OSHA Hazard Class

Combustible liquid (Category

4), Acute oral toxicity

(Category 4)

[4]

Signal Word Warning [4][8]

Hazard Statements

H226/H227:

Flammable/Combustible liquid

and vapor.

[8]

Precautionary Statements

P210: Keep away from heat,

sparks, open flames, and hot

surfaces.

[8]

P280: Wear protective

gloves/eye protection/face

protection.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor if you feel

unwell.

[8]

Acute Oral Toxicity
LD50 Oral (Rat): > 2,000

mg/kg
[9]

Skin Irritation
No skin irritation observed in

rat studies.
[9][10]

Carcinogenicity
Not identified as a carcinogen

by IARC or NTP.
[9]

Safe Handling and Storage Procedures
Proper handling and storage are critical to ensure both personnel safety and the isotopic

integrity of Ethyl Butyrylacetate-d5.
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Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Use in a well-ventilated area. For procedures that may generate vapors or

aerosols, a chemical fume hood is required.[4][9]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[4]

Skin and Body Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to

prevent skin exposure.[4] Flame-retardant antistatic protective clothing is recommended if

handling large quantities.

Respiratory Protection: Generally not required under normal use with adequate ventilation.[8]

If vapors are generated, use a NIOSH/MSHA-approved respirator.[9]

General Handling and Hygiene
Wash hands and any exposed skin thoroughly after handling.[4][8]

Do not eat, drink, or smoke in areas where the chemical is handled.[4][8]

Avoid contact with skin, eyes, and clothing.[8]

Avoid breathing vapors or mists.[4]

Keep away from ignition sources such as open flames, hot surfaces, and sparks.[4] Take

precautionary measures against static discharge.[9]

Storage Conditions
Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

Store away from heat, sparks, and flame.[4][8]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases.[4][5]
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Deuterated Compound Specific Storage: To maintain isotopic purity, store under an inert

atmosphere (e.g., argon or nitrogen) to prevent H-D exchange with atmospheric moisture.

[11][12] Store in amber vials or in the dark to prevent photodegradation.[11] For long-term

storage, temperatures of -20°C are often recommended.[11]

Emergency and First Aid Procedures
Table 3: First Aid Measures

Exposure Route First Aid Procedure Source(s)

Ingestion

If swallowed, call a POISON

CENTER or doctor. Rinse

mouth. Do NOT induce

vomiting. If conscious, drink 2-

4 cupfuls of milk or water.

[4][13]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention.

[4][13]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of water and

soap/shower. Wash clothing

before reuse.

[9][13]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses if

present and easy to do. Get

medical aid.

[4][10][13]

Fire and Spill Response
Fire-Fighting Measures
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Flash Point: 78 °C (172.4 °F)[13]

Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO₂), or alcohol-

resistant foam.[4] Water mist may be used to cool closed containers.[4]

Specific Hazards: The material is combustible and containers may explode when heated.[4]

Vapors are heavier than air and may spread along floors, creating a risk of explosion.[9]

Thermal decomposition can release irritating gases like carbon monoxide and carbon

dioxide.[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[4][13]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[9][10]

Avoid breathing vapors and contact with skin or eyes.[10]

Containment and Cleanup: Cover drains. Soak up the spill with an inert absorbent material

(e.g., sand, silica gel, vermiculite) and collect it into suitable, closed containers for disposal.

[4]

Experimental Protocols and Workflows
Protocol: Preparation of Stock Solutions
To preserve the isotopic integrity of Ethyl Butyrylacetate-d5, specific protocols for solution

preparation should be followed.

Equilibration: Allow the sealed vial of the compound to equilibrate to room temperature

before opening to prevent condensation of atmospheric moisture.[11]

Inert Atmosphere: Whenever possible, handle the compound under a dry, inert atmosphere

(e.g., in a glovebox with nitrogen or argon).[11][12]

Solvent Choice: Use anhydrous, deuterated solvents to prepare solutions. This minimizes

the risk of hydrogen-deuterium (H-D) exchange.[12] Avoid acidic or basic solutions which can

catalyze this exchange.[11]
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Dissolution: Quantitatively transfer the standard to a Class A volumetric flask. Add a small

amount of the chosen solvent to dissolve the compound completely. Sonication may be used

to ensure full dissolution.[11]

Dilution: Once dissolved, dilute to the mark with the solvent. Stopper the flask and mix

thoroughly by inverting it multiple times.[11]

Storage: Store the resulting solution in a tightly sealed container, protected from light, and at

the recommended temperature (4°C for short-term, -20°C for long-term).[11]

Visualized Workflows and Relationships
The following diagrams illustrate the safe handling workflow and the relationship between

chemical hazards and required safety precautions.
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Caption: Workflow for safe handling of Ethyl Butyrylacetate-d5.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15550715?utm_src=pdf-body-img
https://www.benchchem.com/product/b15550715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identified Hazards

Mitigation & Precautionary Measures

Combustible Liquid

Engineering Controls
(Fume Hood, Ventilation)

Safe Work Practices
(No Ignition Sources, Hygiene)

Harmful if Swallowed

First Aid
(Rinse, Fresh Air, Medical Aid)

Vapor Inhalation

Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Skin/Eye Contact Isotopic Exchange

Special Handling
(Inert Atmosphere, Anhydrous Solvents)

Click to download full resolution via product page

Caption: Relationship between hazards and mitigation measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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